Cas no 167417-30-3 (methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate)

• Product Name: methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate
• CAS No: 167417-30-3
• MF: C₁₁H₂₁NO₄S
• MW: 263.353742361069
• CID: 5071084
• Update Time: 2025-10-28

methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate
• methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-methylsulfanylbutanoate

• Inchi： 1S/C11H21NO4S/c1-11(2,3)16-10(14)12-8(6-7-17-5)9(13)15-4/h8H,6-7H2,1-5H3,(H,12,14)/t8-/m1/s1
• InChI Key： OOVXDDGVDXJGQX-MRVPVSSYSA-N
• SMILES： S(C)CC[C@H](C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 263.11912932 g/mol
• Monoisotopic Mass: 263.11912932 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.9
• Molecular Weight: 263.36

Additional information on methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate

Introduction to Methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate (CAS No. 167417-30-3)

Methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate, with the CAS number 167417-30-3, is a compound of significant interest in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a complex structure, has garnered attention due to its potential applications in drug development and synthetic biology. The presence of multiple functional groups, including an amide bond and a sulfanyl group, makes it a versatile intermediate in the synthesis of more complex molecules.

The structure of Methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate is characterized by a chiral center at the 2-position, which imparts stereochemical specificity to the molecule. This feature is particularly important in pharmaceutical applications where enantiomeric purity can significantly influence the efficacy and safety of a drug. The (2R)-configuration ensures that the compound maintains a specific three-dimensional arrangement, which can be critical for its interaction with biological targets.

In recent years, there has been growing interest in the development of chiral auxiliaries and catalysts that can facilitate the synthesis of enantiomerically pure compounds. Methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate has been explored as a building block in such synthetic strategies. Its ability to serve as a precursor for more complex molecules makes it valuable in the synthesis of active pharmaceutical ingredients (APIs). The tert-butoxy carbonyl group provides stability during synthetic transformations while also serving as a protecting group for the amine functionality.

The methylsulfanyl group at the 4-position of the butanoate moiety introduces an additional layer of complexity to the molecule. This group can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. Such reactivity makes Methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate a useful intermediate in the synthesis of sulfonamide derivatives, which are known for their biological activity.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry. These molecules have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The synthesis of sulfonamides often relies on readily available starting materials, and Methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate can serve as an effective precursor in such syntheses. Its structural features allow for facile functionalization, enabling the introduction of additional substituents that can modulate biological activity.

The pharmaceutical industry has shown particular interest in chiral sulfonamides due to their potential as therapeutic agents. The ability to produce these compounds with high enantiomeric purity is crucial for achieving optimal pharmacological effects. Methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate has been used in several research efforts aimed at developing new chiral sulfonamides with improved pharmacokinetic properties.

One notable application of this compound is in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, and their inhibition is often a key strategy in drug design. Chiral sulfonamides have been identified as potent inhibitors of certain proteases, and Methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate has been employed as a key intermediate in their preparation. The stereochemical purity of these inhibitors is essential for their binding affinity and selectivity towards target proteases.

Another area where Methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate has found utility is in the development of kinase inhibitors. Kinases are enzymes involved in signal transduction pathways, and their dysregulation is associated with various diseases, including cancer. The structure-activity relationship studies involving chiral sulfonamides have demonstrated that subtle changes in molecular architecture can significantly impact biological activity. This compound has been used to explore these relationships, contributing to the design of more effective kinase inhibitors.

The synthetic methodologies employed in the preparation of Methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate have also been refined over time. Modern techniques such as asymmetric hydrogenation and enzymatic resolution have enabled researchers to produce this compound with high enantiomeric excess. These advancements have not only improved the efficiency of synthesis but also reduced costs, making it more accessible for industrial applications.

In conclusion, Methyl (2R)-2-{[(tert-butoxy)carbonyl]amino}-4-(methylsulfanyl)butanoate is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate in the synthesis of chiral sulfonamides, which are important therapeutic agents. The ongoing research into its applications continues to expand its utility across various fields, underscoring its importance in modern chemistry.